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Compound of Interest

Compound Name: Neoline

Cat. No.: B1670494

An In-depth Technical Guide on Neoline, a Diterpene Alkaloid from Aconitum Species

Abstract

Neoline is a C19-diterpenoid alkaloid predominantly isolated from various species of the
Aconitum genus.[1][2] Traditionally, Aconitum roots have been utilized in folk medicine for their
analgesic and anti-inflammatory properties.[3][4] Neoline, being one of the less toxic alkaloids
in this family, has attracted significant scientific interest.[4] Pharmacological studies have
validated its potential as an anti-inflammatory and analgesic agent, with demonstrated efficacy
in various preclinical models.[5][6] This technical guide provides a comprehensive overview of
Neoline, including its chemical properties, occurrence, and quantitative pharmacological data.
It further details established experimental protocols for its isolation and for the evaluation of its
biological activities, and illustrates key workflows and its proposed mechanism of action
through signaling pathway diagrams. This document is intended for researchers, scientists, and
professionals in the field of drug development.

Chemical and Physical Properties

Neoline, also known as Bullatine B, is a complex diterpene alkaloid with a characteristic
aconitane skeleton.[1][4] Its chemical structure and properties are summarized below.
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Property Data Reference

(1a,60,140,16[3)-20-Ethyl-6,16-

dimethoxy-4-
IUPAC Name _ [4]

(methoxymethyl)aconitane-

1,8,14-triol
Molecular Formula C24H39NO6 [1]
Molecular Weight 437.6 g/mol [1]
CAS Number 466-26-2 [3]
Synonyms Neoline, Bullatine B [1][3]
Appearance White crystalline powder N/A

N Soluble in organic solvents like
Solubility [3]
methanol, ethanol, chloroform

Occurrence and Isolation

Neoline is a natural metabolite found in several Aconitum species, including A. carmichaeli, A.
flavum, A. pendulum, and A. laciniatum.[1][2][6][7] The concentration of Neoline can vary
depending on the plant species, geographical origin, and processing methods.

General Isolation Protocol from Aconitum Roots

The isolation of Neoline from powdered Aconitum roots typically involves solvent extraction,
acid-base partitioning to separate alkaloids, and subsequent chromatographic purification.
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Gowdered Aconitum Roots)

:

C/Iaceration with 95% Ethanol or Dichloromethane]

(often after basifying with agueous ammonia)

l

Goncentration under reduced pressure to yield crude extracg

:

Acid-Base Partitioning:
1. Dissolve in dilute acid (e.g., H2SOa4)
2. Wash with ether to remove neutral compounds
3. Basify aqueous layer (e.g., with NHs)
4. Extract with Chloroform or Ether

[Crude Alkaloid Fractior]
[Silica Gel Column Chromatograph))

Glution with Chloroform-Methanol or similar gradiera

Graction Collection and TLC Monitoringa
Gombine Neoline-rich fractions]

Gurther Purification (e.g., Preparative HPLC or RecrystallizationD

Pure Neoline (>96%)
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(Acclimatize mice and fast overnighD

l

Divide mice into groups:
1. Vehicle Control (e.g., Saline)
2. Positive Control (e.g., Indomethacin)
3. Test Group (Neoline, e.g., 10 mg/kg)

l

Administer vehicle, positive control, or Neoline
(e.g., subcutaneously or orally)

:

Wait for absorption period (e.g., 30-60 minutes)

:

Administer 0.6% Acetic Acid (10 mL/kg, i.p.)

:

Immediately place mouse in observation chamber

l

Count the number of writhes
(abdominal constrictions and hind limb stretching)
over a 20-minute period

(Calculate Percentage Inhibition of Writhina

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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